Cas no 23783-79-1 ([3,3'-Bi-2H-1-benzopyran]-2,2'-dione)

• Product Name: [3,3'-Bi-2H-1-benzopyran]-2,2'-dione
• CAS No: 23783-79-1
• MF: C₁₈H₁₀O₄
• MW: 290.26960515976
• CID: 279781
• PubChem ID: 3563715
• Update Time: 2025-04-19

[3,3'-Bi-2H-1-benzopyran]-2,2'-dione Chemical and Physical Properties

Names and Identifiers

• [3,3'-Bi-2H-1-benzopyran]-2,2'-dione
• 3-(2-oxochromen-3-yl)chromen-2-one
• [3,3']Bichromenyl-2,2'-dion
• [3,3']bichromenyl-2,2'-dione
• 2H,2'H-3,3'-bichromene-2,2'-dione
• AC1MSR5Z
• CTK1A6120
• NSC736566
• NSC-736566
• 23783-79-1
• DTXSID00393681
• [3,2'-dione
• AKOS003216206
• 2H,2'H-[3,3'-Bichromene]-2,2'-dione
• bicoumarin

• Inchi： 1S/C18H10O4/c19-17-13(9-11-5-1-3-7-15(11)21-17)14-10-12-6-2-4-8-16(12)22-18(14)20/h1-10H
• InChI Key： GHCRWJLFNDIAHM-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=CC=CC1=2)C1C(=O)OC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 290.0579
• Monoisotopic Mass: 290.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• LogP: 3.56640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives